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Compound of Interest

Compound Name: Tivozanib-d6

Cat. No.: B15577334 Get Quote

This guide provides crucial safety protocols and logistical procedures for the handling and

disposal of Tivozanib-d6 in a research setting. Tivozanib-d6, a deuterated analog of the

potent kinase inhibitor Tivozanib, requires careful management due to its potential cytotoxic

effects. Adherence to these guidelines is essential to ensure personnel safety and prevent

environmental contamination.

Personal Protective Equipment (PPE)
When handling Tivozanib-d6, appropriate personal protective equipment is mandatory to

minimize exposure. The following table summarizes the recommended PPE.

Equipment Specification Purpose

Gloves
Chemical-resistant nitrile

gloves

Prevents skin contact. Double

gloving is recommended.

Eye Protection
Safety goggles with side

shields

Protects eyes from splashes

and airborne particles.

Lab Coat Disposable, impervious gown
Prevents contamination of

personal clothing.

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder form outside of a

certified chemical fume hood to

prevent inhalation.
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Safe Handling and Storage
Tivozanib-d6 should be handled in a designated area, such as a chemical fume hood, to

control airborne particles. It is for research and development use only and is not intended for

drug, household, or other uses.[1] Store the compound in a tightly sealed container in a cool,

dry, and well-ventilated area.

Spill Management
In the event of a spill, evacuate and secure the area immediately.[2] Personnel involved in the

cleanup must wear the full complement of prescribed PPE.[2] The spilled material should be

absorbed with an inert material and placed in a sealed, labeled hazardous waste container. The

spill area should be decontaminated thoroughly.

Disposal Plan
All waste materials contaminated with Tivozanib-d6 must be treated as hazardous or cytotoxic

waste.[2] This includes unused product, contaminated labware (e.g., gloves, pipette tips, vials),

and cleaning materials from spills.[2]

Key Disposal Data

Parameter Guideline Source(s)

Primary Disposal Method High-temperature incineration [2]

Recommended Incineration

Temperature
>850°C [2]

Waste Classification
Hazardous / Cytotoxic

Pharmaceutical Waste
[2]

Prohibited Disposal Routes
Drains, Sewer Systems,

Regular Trash
[2]
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This protocol outlines the standard operating procedure for the safe handling of Tivozanib-d6
from receipt to disposal.

1. Personal Protective Equipment (PPE) Donning:

Before entering the designated handling area, don a disposable, impervious lab coat.

Wear two pairs of chemical-resistant nitrile gloves.

Put on safety goggles with side shields.

If handling the powder outside of a fume hood, wear a NIOSH-approved respirator.

2. Preparation and Handling:

Conduct all manipulations of Tivozanib-d6 powder within a certified chemical fume hood to

minimize inhalation exposure.

Use dedicated equipment (spatulas, weighing paper, etc.) for handling the compound.

After handling, wipe down the work surface with an appropriate decontaminating solution.

3. Waste Segregation and Collection:

Contaminated Sharps: Needles, syringes, and other sharp objects that have come into

contact with Tivozanib-d6 must be placed in a designated, puncture-proof sharps container

labeled for cytotoxic waste.[2]

Non-Sharp Contaminated Labware: Gloves, bench paper, pipette tips, and empty vials

should be collected in a clearly labeled, leak-proof hazardous waste container.[2]

Unused/Expired Tivozanib-d6: Collect any bulk powder or solutions in a sealable, clearly

labeled hazardous waste container.[2]

4. Decontamination:

All non-disposable equipment that has come into contact with Tivozanib-d6 must be

decontaminated.
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Wash contaminated glassware and equipment thoroughly with an appropriate solvent,

followed by a detergent wash.

5. Waste Disposal:

All collected hazardous waste must be disposed of through a licensed hazardous waste

management company via high-temperature incineration.[2]

Do not dispose of any Tivozanib-d6 waste in the regular trash or down the drain.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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